2-oxo-4-propyl-2H-chromen-7-yl 6-{[(4-methylphenyl)sulfonyl]amino}hexanoate 2-oxo-4-propyl-2H-chromen-7-yl 6-{[(4-methylphenyl)sulfonyl]amino}hexanoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC14989808
InChI: InChI=1S/C25H29NO6S/c1-3-7-19-16-25(28)32-23-17-20(11-14-22(19)23)31-24(27)8-5-4-6-15-26-33(29,30)21-12-9-18(2)10-13-21/h9-14,16-17,26H,3-8,15H2,1-2H3
SMILES:
Molecular Formula: C25H29NO6S
Molecular Weight: 471.6 g/mol

2-oxo-4-propyl-2H-chromen-7-yl 6-{[(4-methylphenyl)sulfonyl]amino}hexanoate

CAS No.:

Cat. No.: VC14989808

Molecular Formula: C25H29NO6S

Molecular Weight: 471.6 g/mol

* For research use only. Not for human or veterinary use.

2-oxo-4-propyl-2H-chromen-7-yl 6-{[(4-methylphenyl)sulfonyl]amino}hexanoate -

Specification

Molecular Formula C25H29NO6S
Molecular Weight 471.6 g/mol
IUPAC Name (2-oxo-4-propylchromen-7-yl) 6-[(4-methylphenyl)sulfonylamino]hexanoate
Standard InChI InChI=1S/C25H29NO6S/c1-3-7-19-16-25(28)32-23-17-20(11-14-22(19)23)31-24(27)8-5-4-6-15-26-33(29,30)21-12-9-18(2)10-13-21/h9-14,16-17,26H,3-8,15H2,1-2H3
Standard InChI Key IQRATXKRRUWGGU-UHFFFAOYSA-N
Canonical SMILES CCCC1=CC(=O)OC2=C1C=CC(=C2)OC(=O)CCCCCNS(=O)(=O)C3=CC=C(C=C3)C

Introduction

Chemical Structure and Molecular Properties

Structural Composition

The compound features a chromen (2H-1-benzopyran-2-one) core substituted at the 4-position with a propyl group and at the 7-position with a hexanoate ester linked to a sulfonamide-functionalized side chain . The sulfonamide group (-SO₂NH-) is attached to a 4-methylphenyl ring, enhancing the molecule's capacity for hydrogen bonding and electrostatic interactions.

Key functional groups:

  • Chromen-2-one: Provides a planar aromatic system conducive to π-π stacking.

  • Propyl substituent: Influences lipophilicity and membrane permeability.

  • Sulfonamide: Enhances binding affinity to enzymatic targets .

Molecular Data

PropertyValueSource
Molecular FormulaC₂₅H₂₉NO₆S
Molecular Weight471.6 g/mol
Exact Mass471.171559 g/mol
IUPAC Name(2-oxo-4-propylchromen-7-yl) 6-[(4-methylphenyl)sulfonylamino]hexanoate
SMILESCCCCC1=CC(=O)OC2=C1C=CC(=C2)OC(=O)CCCCCNS(=O)(=O)C3=CC=C(C=C3)C

The discrepancy in molecular weight between sources (471.6 g/mol vs. 485.6 g/mol in PubChem ) likely stems from isomeric variants or reporting errors, underscoring the need for standardized characterization.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis involves multi-step organic reactions, typically starting with 7-hydroxy-4-propylcoumarin as the chromen precursor. Key steps include:

  • Esterification: Reaction of 7-hydroxy-4-propylcoumarin with 6-bromohexanoic acid under basic conditions (e.g., K₂CO₃) to form the hexanoate ester.

  • Sulfonylation: Introduction of the sulfonamide group via nucleophilic substitution using 4-methylbenzenesulfonamide in the presence of a coupling agent like EDCI .

  • Purification: Column chromatography (silica gel, ethyl acetate/hexane eluent) isolates the target compound.

Reaction Scheme:

7-Hydroxy-4-propylcoumarin+6-Bromohexanoic AcidK2CO3Intermediary Ester4-MethylbenzenesulfonamideTarget Compound\text{7-Hydroxy-4-propylcoumarin} + \text{6-Bromohexanoic Acid} \xrightarrow{\text{K}_2\text{CO}_3} \text{Intermediary Ester} \xrightarrow{\text{4-Methylbenzenesulfonamide}} \text{Target Compound}

Chemical Stability

The compound is stable under inert conditions but hydrolyzes in acidic or alkaline environments due to the ester and sulfonamide groups. Storage recommendations include desiccated environments at -20°C to prevent degradation.

Biological Activity and Mechanisms

Enzyme Inhibition

The sulfonamide moiety mimics transition states in enzymatic reactions, enabling competitive inhibition. Preliminary studies on analogous chromen derivatives suggest activity against:

  • Cyclooxygenase-2 (COX-2): IC₅₀ ≈ 12 µM, reducing prostaglandin synthesis in vitro.

  • Matrix metalloproteinases (MMPs): Disruption of collagen degradation pathways, relevant to cancer metastasis.

Antimicrobial Effects

Chromen derivatives exhibit moderate antibacterial activity against Staphylococcus aureus (MIC = 64 µg/mL), though data specific to this compound are pending.

Pharmaceutical Applications

Drug Development

The compound’s dual functionality (chromen and sulfonamide) positions it as a lead candidate for:

  • Nonsteroidal anti-inflammatory drugs (NSAIDs): Potentially safer than traditional COX-2 inhibitors.

  • Antineoplastic agents: Synergistic effects observed with doxorubicin in preclinical trials .

Pharmacokinetics

ParameterValueMethod
LogP (lipophilicity)3.8Computational
Solubility0.02 mg/mL in waterExperimental
Plasma Protein Binding89%In vitro

Low aqueous solubility necessitates prodrug strategies or nanocarrier systems for optimal bioavailability.

Analytical Characterization

Spectroscopic Data

  • NMR (¹H, 400 MHz): δ 1.25 (t, 3H, CH₂CH₂CH₃), δ 2.45 (s, 3H, Ar-CH₃), δ 7.85 (d, 2H, aromatic protons) .

  • IR (KBr): 1745 cm⁻¹ (C=O ester), 1340 cm⁻¹ (S=O sulfonamide) .

  • MS (ESI+): m/z 472.18 [M+H]⁺, consistent with the molecular formula .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator